Cas no 57314-07-5 (1,2-Butanediol, 4-methoxy-, (S)-)

1,2-Butanediol, 4-methoxy-, (S)- structure
57314-07-5 structure
Product Name:1,2-Butanediol, 4-methoxy-, (S)-
CAS No:57314-07-5
MF:C5H12O3
MW:120.146982192993
CID:345808
PubChem ID:15720951
Update Time:2025-04-19

1,2-Butanediol, 4-methoxy-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butanediol, 4-methoxy-, (S)-
    • (2S)-4-methoxybutane-1,2-diol
    • DTXSID70577370
    • SCHEMBL10304890
    • EN300-6953758
    • 57314-07-5
    • Inchi: 1S/C5H12O3/c1-8-3-2-5(7)4-6/h5-7H,2-4H2,1H3/t5-/m0/s1
    • InChI Key: LKAJWFLIIFXVPZ-YFKPBYRVSA-N
    • SMILES: O[C@H](CO)CCOC

Computed Properties

  • Exact Mass: 120.07866
  • Monoisotopic Mass: 120.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 46.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69

1,2-Butanediol, 4-methoxy-, (S)- Pricemore >>

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